Cas no 7521-23-5 (2-(4-methylquinolin-2-yl)sulfanylacetonitrile)

• Product Name: 2-(4-methylquinolin-2-yl)sulfanylacetonitrile
• CAS No: 7521-23-5
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 5932239
• PubChem ID: 2132356
• Update Time: 2025-10-28

2-(4-methylquinolin-2-yl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylquinolin-2-yl)sulfanylacetonitrile
• 2-((4-methylquinolin-2-yl)thio)acetonitrile
• SR-01000288297-1
• [(4-methylquinolin-2-yl)thio]acetonitrile
• Acetonitrile, 2-[(4-methyl-2-quinolinyl)thio]-
• SR-01000288297
• [(4-methyl-2-quinolinyl)thio]acetonitrile
• Z20244075
• HMS2722D06
• F1143-1800
• CHEMBL1890163
• AKOS000809316
• DTXSID701322046
• 7521-23-5
• SMR000295601
• MLS000675494

• Inchi： 1S/C12H10N2S/c1-9-8-12(15-7-6-13)14-11-5-3-2-4-10(9)11/h2-5,8H,7H2,1H3
• InChI Key： HXAGEYVSGDPACT-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=CC(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 214.05646950g/mol
• Monoisotopic Mass: 214.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(4-methylquinolin-2-yl)sulfanylacetonitrile

Recent Advances in the Study of 2-(4-methylquinolin-2-yl)sulfanylacetonitrile (CAS: 7521-23-5) in Chemical Biology and Pharmaceutical Research

2-(4-methylquinolin-2-yl)sulfanylacetonitrile (CAS: 7521-23-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its quinoline core and sulfanylacetonitrile moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anticancer and antimicrobial agents. The compound's unique chemical structure allows for diverse interactions with biological targets, making it a valuable scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-methylquinolin-2-yl)sulfanylacetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction under mild conditions. This advancement has facilitated further exploration of the compound's pharmacological properties. Additionally, computational modeling studies have provided insights into the molecular interactions of this compound with specific protein targets, such as kinases and DNA topoisomerases, which are critical in cancer cell proliferation.

In vitro and in vivo studies have revealed that 2-(4-methylquinolin-2-yl)sulfanylacetonitrile exhibits potent cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. Furthermore, recent findings suggest that this compound may also possess anti-inflammatory properties, as evidenced by its ability to suppress pro-inflammatory cytokines in murine models. These dual activities highlight its potential as a multifunctional therapeutic agent.

Another promising avenue of research involves the antimicrobial activity of 2-(4-methylquinolin-2-yl)sulfanylacetonitrile. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing E. coli. The study proposed that the compound's mechanism of action may involve disruption of bacterial cell membrane integrity and inhibition of essential enzymes, making it a candidate for further development as a novel antibiotic.

Despite these encouraging findings, challenges remain in the clinical translation of 2-(4-methylquinolin-2-yl)sulfanylacetonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural derivatization to improve these pharmacokinetic properties while retaining the compound's biological activity. For instance, a series of analogs with modified sulfanylacetonitrile groups have been synthesized and evaluated, with some showing enhanced solubility and reduced cytotoxicity in normal cells.

In conclusion, 2-(4-methylquinolin-2-yl)sulfanylacetonitrile (CAS: 7521-23-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and structural optimization, position it as a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action, improving its drug-like properties, and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for new therapeutic strategies in oncology and infectious diseases.